1-Hydroxydecan-3-one

• CAS No.: 67633-95-8
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 1-hydroxydecan-3-one
• InChI: InChI=1S/C10H20O2/c1-2-3-4-5-6-7-10(12)8-9-11/h11H,2-9H2,1H3
• InChI Key: XDFCZUMLNOYOCH-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)CCO
• Pictograms: Irritant

Description

1-Hydroxydecan-3-one (CAS: 67633-95-8) is a hydroxy ketone with the molecular formula C₁₀H₂₀O₂ and a molecular weight of 172.26 g/mol. Structurally, it features a hydroxyl group at position 1 and a ketone group at position 3 of a 10-carbon aliphatic chain (SMILES: CCCCCCCC(=O)CCO) . This compound is synthesized via TBHP-mediated Wacker oxidation of alkenes, yielding a colorless oil with a reported efficiency of 71% . Its applications span fragrance formulation, where it contributes to complex scent profiles due to its polar functional groups and moderate hydrophobicity .

Key physical properties include a polar surface area (PSA) of 37.3 Ų and an InChIKey XDFCZUMLNOYOCH-UHFFFAOYSA-N, indicative of its hydrogen-bonding capacity and structural stability .

Comparison with Similar Compounds

1-Hydroxydecan-3-one vs. 4-Octanone (1-Hydroxy-4-octanone)

• Structure: 4-Octanone (CAS: 16378-50-0) has a hydroxyl group at position 1 and a ketone at position 4 in an 8-carbon chain.
• Properties : Shorter chain length reduces molecular weight (144.21 g/mol ) and boiling point compared to 1-Hydroxydecan-3-one. The ketone’s position closer to the terminal hydroxyl may enhance solubility in polar solvents.
• Applications : Primarily used as an intermediate in organic synthesis rather than in fragrances .

1-Hydroxydecan-3-one vs. 5-Tridecanone (1-Hydroxy-5-tridecanone)

• Structure : A 13-carbon chain with hydroxyl at position 1 and ketone at position 5 (CAS: 88703-46-2).
• Properties : Increased chain length (MW: 214.34 g/mol ) enhances hydrophobicity, making it less volatile and more suitable for lipid-based formulations.
• Applications: Potential use in surfactants or emulsifiers due to amphiphilic character .

Cyclic and Aromatic Hydroxy Ketones

1-Hydroxydecan-3-one vs. Cyclododecanone

• Structure: Cyclododecanone (CAS: 830-13-7) is a cyclic 12-membered ring ketone without hydroxyl groups.
• Properties : Higher molecular weight (182.30 g/mol ) and melting point (solid at room temperature). The absence of a hydroxyl group reduces hydrogen-bonding capacity.
• Applications : Used in polymer production (e.g., nylon-12) and as a solvent .

1-Hydroxydecan-3-one vs. 1-(4-Hydroxy-3-methoxyphenyl)dodecan-3-one

• Structure: Aromatic substitution at position 1 (CAS: 27113-23-1) introduces a methoxy-phenolic group.
• Higher molecular weight (318.41 g/mol) and complex stereochemistry.
• Applications : Studied for bioactive properties in pharmaceuticals or agrochemicals .

Comparative Data Table

Compound	CAS Number	Molecular Formula	MW (g/mol)	Physical State (RT)	Key Functional Groups	Synthesis Yield	Applications
1-Hydroxydecan-3-one	67633-95-8	C₁₀H₂₀O₂	172.26	Colorless oil	1° alcohol, 3-ketone	71%	Fragrances
4-Octanone	16378-50-0	C₈H₁₆O₂	144.21	Liquid	1° alcohol, 4-ketone	N/A	Organic synthesis
Cyclododecanone	830-13-7	C₁₂H₂₂O	182.30	White solid	Cyclic ketone	76%	Polymers, solvents
1-(4-Hydroxy-3-methoxyphenyl)dodecan-3-one	27113-23-1	C₁₉H₃₀O₃	318.41	Solid	Phenolic, 3-ketone	N/A	Pharmaceuticals

Research Findings and Key Differences

• Solubility: 1-Hydroxydecan-3-one’s hydroxyl group improves water solubility compared to non-hydroxylated ketones like cyclododecanone. However, its longer carbon chain reduces solubility relative to shorter analogs like 4-octanone .
• Thermal Stability: Cyclic ketones (e.g., cyclododecanone) exhibit higher thermal stability due to rigid structures, whereas linear hydroxy ketones like 1-Hydroxydecan-3-one are more volatile .
• Reactivity : Aromatic hydroxy ketones (e.g., 1-(4-hydroxy-3-methoxyphenyl)dodecan-3-one) undergo electrophilic substitution reactions, unlike aliphatic variants, which favor nucleophilic additions at the ketone group .